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Compound of Interest

Compound Name: 1,6-Dioxaspiro[2.5]octane

Cat. No.: B090491 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, critical safety and logistical information for the handling of

1,6-Dioxaspiro[2.5]octane (CAS No. 185-72-8). Adherence to these guidelines is essential for

ensuring laboratory safety and proper management of this chemical.

Hazard Identification and Personal Protective
Equipment
1,6-Dioxaspiro[2.5]octane is a flammable liquid that can cause skin, eye, and respiratory

irritation. All personnel must use the following Personal Protective Equipment (PPE) when

handling this substance.
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Protection Type Required PPE Specifications

Eye and Face Protection Safety Goggles or Face Shield

Must be compliant with OSHA

29 CFR 1910.133 or European

Standard EN166.

Hand Protection Chemical-resistant gloves

Nitrile or other appropriate

material, inspect for tears or

holes before use.

Body Protection Flame-retardant lab coat
To be worn at all times in the

laboratory.

Respiratory Protection
Fume Hood or adequate

ventilation

Use in a well-ventilated area. If

ventilation is insufficient, a

NIOSH-approved respirator

may be required.

Safe Handling and Storage
Operational Plan:

Engineering Controls: All procedures involving 1,6-Dioxaspiro[2.5]octane should be

performed in a certified chemical fume hood to minimize inhalation exposure. An eyewash

station and safety shower must be readily accessible.

Handling Procedures: Avoid contact with skin and eyes. Prevent inhalation of vapor or mist.

Keep away from sources of ignition, including heat, sparks, and open flames. Use non-

sparking tools.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. The

recommended storage temperature is between 2°C and 8°C.

First Aid Measures
In the event of exposure, follow these first-aid protocols immediately:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b090491?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090491?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Protocol

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.

Skin Contact

Remove contaminated clothing and rinse the

affected area with copious amounts of water for

at least 15 minutes. Seek medical attention if

irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do so. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Disposal Plan
All waste containing 1,6-Dioxaspiro[2.5]octane must be treated as hazardous waste.

Waste Collection: Collect waste in a designated, properly labeled, and sealed container.

Disposal Route: Dispose of contents and container in accordance with all local, state, and

federal regulations. Contact a licensed professional waste disposal service to arrange for

pickup and disposal. Do not allow this chemical to enter the environment.

Experimental Workflow for Safe Handling
The following diagram outlines the procedural flow for safely handling 1,6-
Dioxaspiro[2.5]octane in a laboratory setting.
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Preparation
- Don appropriate PPE

- Verify fume hood function

Chemical Handling
- Dispense in fume hood

- Keep away from ignition sources

Experimental Procedure
- Conduct experiment in fume hood

- Monitor for spills or leaks

Post-Procedure Cleanup
- Decontaminate work surfaces

- Remove PPE correctly

Waste Disposal
- Segregate hazardous waste

- Store in labeled, sealed container

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 1,6-Dioxaspiro[2.5]octane.

To cite this document: BenchChem. [Essential Safety and Operational Guide for 1,6-
Dioxaspiro[2.5]octane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b090491#personal-protective-equipment-for-handling-
1-6-dioxaspiro-2-5-octane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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